2,2-dimethyl-N-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}propanamide

• IUPAC Name: 2,2-dimethyl-N-[2-(4-methylthiadiazol-5-yl)sulfanylethyl]propanamide
• InChI: InChI=1S/C10H17N3OS2/c1-7-8(16-13-12-7)15-6-5-11-9(14)10(2,3)4/h5-6H2,1-4H3,(H,11,14)
• InChI Key: OKYLIIYJEJLMEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)SCCNC(=O)C(C)(C)C
• Molecular Formula: C10H17N3OS2
• Molecular Weight: 259.4 g/mol

Description

2,2-Dimethyl-N-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}propanamide (DMTSEP) is an organic compound that has been studied extensively in the past few decades. It has been found to have a variety of uses ranging from industrial applications to scientific research.

Scientific Research Applications

2,2-dimethyl-N-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}propanamide has been used in a variety of scientific research applications, such as the study of enzyme-catalyzed reactions, protein-protein interactions, and the development of new drugs. 2,2-dimethyl-N-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}propanamide has also been used to study the structure of proteins, as well as their binding affinity to other molecules. Additionally, 2,2-dimethyl-N-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}propanamide has been used to study the structure and function of enzymes, as well as to identify new drug targets.

Mechanism Of Action

2,2-dimethyl-N-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}propanamide functions by binding to the active site of an enzyme, thereby inhibiting its activity. This inhibition is believed to occur through a combination of hydrophobic, electrostatic, and hydrogen bond interactions between the 2,2-dimethyl-N-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}propanamide molecule and the enzyme's active site.
Biochemical and Physiological Effects
2,2-dimethyl-N-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}propanamide has been found to have a variety of biochemical and physiological effects. In particular, it has been found to inhibit the activity of enzymes involved in the metabolism of glucose, fatty acids, and amino acids. Additionally, 2,2-dimethyl-N-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}propanamide has been found to inhibit the activity of enzymes involved in the synthesis of proteins, as well as the activity of enzymes involved in the degradation of proteins.

Advantages And Limitations For Lab Experiments

One of the major advantages of using 2,2-dimethyl-N-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}propanamide in laboratory experiments is its low cost and ease of synthesis. Additionally, 2,2-dimethyl-N-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}propanamide has been found to be relatively stable in aqueous solutions, making it well-suited for use in a variety of biochemical and physiological studies. However, one of the major limitations of using 2,2-dimethyl-N-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}propanamide in laboratory experiments is its relatively low solubility in organic solvents, which can make it difficult to dissolve in aqueous solutions.

Future Directions

There are a number of potential future directions for the use of 2,2-dimethyl-N-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}propanamide in scientific research. For example, further studies could be conducted to investigate the effects of 2,2-dimethyl-N-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}propanamide on the activity of other enzymes, as well as its potential use in the development of new drugs. Additionally, further studies could be conducted to investigate the effects of 2,2-dimethyl-N-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}propanamide on the structure and function of proteins, as well as its potential use in the study of protein-protein interactions. Finally, further studies could be conducted to investigate the effects of 2,2-dimethyl-N-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}propanamide on the metabolism of other molecules, as well as its potential use in the development of new drugs.